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Compound of Interest

Compound Name: Nonyl 6-bromohexanoate

Cat. No.: B15551693

Technical Guide: Nonyl 6-bromohexanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties
and a representative synthetic protocol for Nonyl 6-bromohexanoate, a key aliphatic lipid
reagent. This document is intended to support researchers and professionals in the fields of
drug delivery, materials science, and organic synthesis.

Core Physicochemical Data

The fundamental molecular properties of Nonyl 6-bromohexanoate are summarized in the
table below, providing a quick reference for experimental planning and data analysis.

Property Value Source
Molecular Formula C15H29BrO2 [1112][3]
Molecular Weight 321.30 g/mol [2][3]
Exact Mass 320.1351 u [2]

] C: 56.07%, H: 9.10%, Br:
Elemental Analysis [2]
24.87%, O: 9.96%

CAS Number 959249-23-1 [113]
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Synthesis of Nonyl 6-bromohexanoate: An
Experimental Protocol

The synthesis of Nonyl 6-bromohexanoate can be achieved via the Fischer esterification of 6-

bromohexanoic acid with nonan-1-ol, utilizing an acid catalyst. The following protocol details a

representative experimental procedure.

Materials and Reagents

6-Bromohexanoic acid

Nonan-1-ol

Concentrated Sulfuric Acid (H2SOa)

Toluene

Saturated Sodium Bicarbonate Solution (NaHCOs)

Brine (Saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSQOa)

Organic Solvents for Chromatography (e.g., Hexane, Ethyl Acetate)

Experimental Procedure

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, combine 6-bromohexanoic acid (1 equivalent), nonan-1-ol (1.2 equivalents), and
a suitable solvent such as toluene.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid
(approximately 1-2 mol%) to the reaction mixture.

Reflux: Heat the mixture to reflux. The water produced during the esterification will be
collected in the Dean-Stark trap, driving the reaction to completion. Monitor the progress of
the reaction by thin-layer chromatography (TLC).
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e Workup: Once the reaction is complete, cool the mixture to room temperature. Transfer the
mixture to a separatory funnel and wash sequentially with water, saturated sodium
bicarbonate solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by column chromatography on silica gel using
an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure
Nonyl 6-bromohexanoate.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Nonyl 6-bromohexanoate
from its precursors.
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Caption: Synthesis workflow for Nonyl 6-bromohexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15551693#nonyl-6-bromohexanoate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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